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Compound of Interest

Compound Name: c-Myec inhibitor 4

Cat. No.: B15498122

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety and environmental responsibility.
This guide provides essential information and step-by-step procedures for the safe disposal of
c-Myc inhibitors, with a focus on a compound identified as "c-Myc inhibitor 4" and the widely
used inhibitor, 10058-F4, as a representative example.

Disclaimer: The following procedures are intended as a general guide. Always consult the
specific Safety Data Sheet (SDS) for the exact inhibitor you are using and adhere to your
institution's environmental health and safety (EHS) guidelines and local regulations. The
information for "c-Myc inhibitor 4" is based on general laboratory chemical safety principles
due to the absence of a publicly available SDS.

Identifying "c-Myc inhibitor 4"

A compound marketed as "c-Myc inhibitor 4" is available from some chemical suppliers. This
potent, orally bioavailable c-MY C-reducing compound is identified by the CAS Number:
2763366-92-1. While a specific chemical name is not readily available in public resources, it is
crucial to use this CAS number when seeking disposal guidance from your EHS office.

Due to the lack of a specific Safety Data Sheet for "c-Myc inhibitor 4," the following disposal
procedures are based on best practices for handling research-grade chemicals of unknown
toxicity.
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General Disposal Procedures for c-Myc Inhibitor 4
(CAS 2763366-92-1)

Step 1: Personal Protective Equipment (PPE) Before handling the inhibitor, ensure you are
wearing appropriate PPE, including:

» Safety glasses or goggles

e Chemical-resistant gloves (nitrile or neoprene)
e Alab coat

Step 2: Waste Segregation

e Solid Waste: Unused or expired solid c-Myc inhibitor 4 should be collected in a clearly
labeled, sealed container designated for chemical waste. Do not mix with other waste
streams.

¢ Solutions: Solutions containing c-Myc inhibitor 4 should be collected in a labeled, sealed,
and leak-proof container. The container should be compatible with the solvent used. Clearly
label the container with the full chemical name (if known), CAS number, concentration, and
the solvent.

o Contaminated Materials: All materials that have come into contact with the inhibitor, such as
pipette tips, weighing paper, and contaminated gloves, should be disposed of as hazardous
chemical waste. Place these items in a designated, sealed waste bag or container.

Step 3: Waste Storage Store the sealed waste containers in a designated hazardous waste
accumulation area within the laboratory. This area should be secure, well-ventilated, and away
from incompatible chemicals.

Step 4: Waste Pickup and Disposal Contact your institution's EHS office to arrange for the
pickup and disposal of the chemical waste. Provide them with all the necessary information,
including the CAS number.
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Disposal Procedures for the c-Myc Inhibitor 10058-
F4 (CAS 403811-55-2)

The c-Myc inhibitor 10058-F4 is a more well-characterized compound with available safety
data. The following procedures are based on its known hazard profile.

Key Safety and Hazard Information for 10058-F4

Property Information

_ 5-[(4-Ethylphenyl)methylene]-2-thioxo-4-
Chemical Name
thiazolidinone

CAS Number 403811-55-2

H317: May cause an allergic skin reaction.
GHS Hazard Statements ) o
H319: Causes serious eye irritation.

GHS Pictograms GHSO07 (Exclamation Mark)

Signal Word Warning

Source: Cayman Chemical Safety Data Sheet (2025-07-07)[1]

Step-by-Step Disposal Protocol for 10058-F4

Step 1: Personal Protective Equipment (PPE) Wear the same PPE as recommended for "c-
Myc inhibitor 4": safety glasses, chemical-resistant gloves, and a lab coat.

Step 2: Decontamination If any spills occur, decontaminate the area with a suitable laboratory
detergent and water. Collect all cleanup materials as hazardous waste.

Step 3: Waste Collection
e Solid 10058-F4: Collect in a labeled, sealed container for chemical waste.

e Solutions of 10058-F4: Collect in a labeled, sealed, and appropriate solvent-resistant
container. Indicate the full chemical name, CAS number, concentration, and solvent.
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o Contaminated Labware: Dispose of all contaminated items as hazardous chemical waste in
a designated container.

Step 4: Final Disposal Follow your institution's procedures for the disposal of non-hazardous or
hazardous chemical waste, as determined by your EHS office. Given its classification as a skin
sensitizer and eye irritant, it will likely be managed as hazardous waste.

Experimental Protocols and Signaling Pathways

While this document focuses on disposal, understanding the context in which these inhibitors
are used is crucial for overall laboratory safety. c-Myc inhibitors are instrumental in studying the
c-Myc signaling pathway, which is a central regulator of cell proliferation, growth, and
apoptosis. Dysregulation of this pathway is a hallmark of many cancers.

Below is a simplified representation of the c-Myc signaling pathway and a general workflow for
its study using inhibitors.

Downstream Effects

Upstream Signaling

Click to download full resolution via product page

Caption: Simplified c-Myc signaling pathway and the point of intervention for inhibitors.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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